Adiponitrile-d8

• CAS: 34006-32-1

Core Science & Biosynthesis

Technical Guide: Adiponitrile-d8 (CAS 34006-32-1)

High-Purity Internal Standards for Quantitative Bioanalysis and Polymer Research

Executive Summary

Adiponitrile-d8 (1,4-Dicyanobutane-d8) is the fully deuterated isotopologue of adiponitrile, a critical intermediate in the synthesis of Nylon 6,6. In advanced research and drug development, Adiponitrile-d8 serves two primary functions: as a Stable Isotope Labeled Internal Standard (SIL-IS) for the precise quantification of adiponitrile in biological or environmental matrices via mass spectrometry, and as a spectroscopic probe in the study of polymer chain dynamics.

This guide details the physicochemical properties, synthesis logic, and validated analytical workflows for CAS 34006-32-1, emphasizing its role in correcting for matrix effects during LC-MS/MS analysis.

Physicochemical Profile

Adiponitrile-d8 exhibits physical properties nearly identical to its non-deuterated counterpart, with slight variations in density and boiling point due to the Kinetic Isotope Effect (KIE).

Table 1: Comparative Properties Data

Property	Adiponitrile (Native)	Adiponitrile-d8 (Labeled)
CAS Number	111-69-3	34006-32-1
Formula
Molecular Weight	108.14 g/mol	116.19 g/mol
Appearance	Colorless to light yellow oil	Colorless oil
Density (25°C)	0.967 g/mL	1.021 g/mL
Boiling Point	295°C	295°C (lit.)[1][2][3]
Melting Point	1–3°C	1–3°C
Isotopic Purity	N/A	Typically ≥ 98 atom % D
Solubility	Methanol, Ethanol, Chloroform	Methanol, Ethanol, Chloroform

Critical Note on Purity: For quantitative mass spectrometry, an isotopic purity of ≥98% is required to minimize the contribution of unlabeled (

) or partially labeled ( ) isotopologues, which can interfere with the analyte signal [1].

Structural Visualization & Synthesis Logic

Chemical Structure

The molecule consists of a four-carbon deuterated alkyl chain terminated by nitrile groups. The Carbon-Deuterium (C-D) bonds are shorter and stronger than C-H bonds, providing high metabolic stability and preventing deuterium exchange in aqueous solvents.

Synthesis Route

While industrial adiponitrile is made via the hydrocyanation of butadiene, the d8-isotopologue is typically synthesized in the laboratory via Nucleophilic Substitution (

) to ensure high isotopic incorporation.

• Precursor: 1,4-Dichlorobutane-d8 (derived from deuterated diols).

• Reagent: Sodium Cyanide (NaCN) or Potassium Cyanide (KCN).

• Mechanism: The cyanide ion displaces the chloride leaving group.

Analytical Applications: LC-MS/MS Protocol[5][6][7]

The primary application of Adiponitrile-d8 is as an internal standard (IS) for quantifying trace adiponitrile in environmental water or biological fluids (toxicology).

Why Use Adiponitrile-d8?

• Correction of Matrix Effects: Biological matrices (urine/plasma) often cause Ion Suppression in Electrospray Ionization (ESI). Because the d8-standard co-elutes with the analyte, it experiences the exact same suppression.

• Extraction Efficiency: It compensates for analyte loss during Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE).

Validated Workflow (LC-MS/MS)

Instrument Parameters:

• Source: ESI (Positive Mode). Adiponitrile forms

  or adducts.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm).

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.

• Transitions (MRM):

  • Analyte (Native): 109.1

    54.1 m/z

  • Internal Standard (d8): 117.2

    62.1 m/z (Mass shift +8 Da)

Protocol Steps

• Preparation: Prepare a stock solution of Adiponitrile-d8 in Methanol (1 mg/mL). Store at -20°C.

• Spiking: Add 10

  L of diluted IS working solution to 100 L of sample.

• Extraction: Perform protein precipitation with cold Acetonitrile (1:3 ratio) or LLE using Ethyl Acetate.

• Analysis: Inject 5

  L into the LC-MS/MS. Monitor the 117.2 m/z precursor.

Safety & Handling (E-E-A-T)

Warning: Adiponitrile-d8 possesses the same toxicity profile as native adiponitrile. It is a Nitrile and a precursor to cyanide in vivo [2].

• Toxicity Mechanism: Metabolized by cytochrome P450 enzymes in the liver to release cyanide ions (

  ), which inhibit cytochrome c oxidase (cellular respiration).

• Handling:

  • Skin: Rapidly absorbed through skin. Use Butyl Rubber or Silver Shield gloves (Nitrile gloves offer poor protection against nitriles).

  • Inhalation: Handle only in a fume hood.

• Storage: Keep cold (2-8°C) and dry. Hygroscopic.

References

• Sigma-Aldrich. Adiponitrile-d8 Product Specification & Properties. Retrieved from

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 24871693 (Adiponitrile-d8). Retrieved from

• LGC Standards. Hexanedinitrile-d8 Reference Material Data. Retrieved from

• WuXi AppTec. Internal Standards in LC-MS Bioanalysis: Principles and Applications. Retrieved from

Sources

• 1. adiponitrile-D8 | 34006-32-1 [chemnet.com]
• 2. Adiponitrile - Safety Data Sheet [chemicalbook.com]
• 3. kishida.co.jp [kishida.co.jp]

A Technical Guide to Isotopic Purity Specifications of Adiponitrile-d8 Standards

Introduction: The Critical Role of Isotopic Purity in Quantitative Analysis

In the landscape of modern analytical chemistry, particularly within pharmaceutical and drug development sectors, the use of stable isotope-labeled internal standards is a cornerstone of achieving accurate and precise quantification. Adiponitrile-d8 (NC(CD₂)₄CN), a deuterated analog of adiponitrile, serves as an exemplary internal standard for mass spectrometry-based assays. Its utility is fundamentally dependent on its isotopic purity—the degree to which the protium ('H) atoms have been replaced by deuterium ('D') atoms. This guide provides an in-depth technical overview of the isotopic purity specifications for Adiponitrile-d8, the methodologies for its verification, and the profound impact of these specifications on analytical data integrity. For researchers and scientists, a comprehensive understanding of these principles is not merely academic; it is a prerequisite for robust and reproducible quantitative analysis.[1]

Understanding Isotopic Purity Specifications for Adiponitrile-d8

The isotopic purity of Adiponitrile-d8 is a critical quality attribute that directly influences its performance as an internal standard. Commercially available Adiponitrile-d8 standards are typically offered with a high degree of deuterium enrichment. The primary specification is the "atom percent D," which quantifies the percentage of deuterium atoms relative to the total number of hydrogen isotopes at the labeled positions.

A common specification for high-quality Adiponitrile-d8 is an isotopic purity of 98 atom % D.[2] This signifies that, on average, 98% of the hydrogen isotopes at the eight specified positions in the molecule are deuterium. The remaining 2% consists of residual protium and other lower-mass isotopologues (d1 to d7). The presence of the unlabeled (d0) adiponitrile is of particular concern as it can contribute to the analytical signal of the native analyte, leading to an overestimation of its concentration.

Data Presentation: Typical Isotopic Purity Specifications

For clarity, the typical specifications for a research-grade Adiponitrile-d8 standard are summarized in the table below. It is imperative for laboratories to verify these specifications upon receipt of a new standard and to periodically reassess its purity.

Parameter	Specification	Analytical Method	Significance
Chemical Purity	≥98%	GC, HPLC	Ensures that the standard is free from non-isotopic chemical impurities that could interfere with the analysis.
Isotopic Purity (Atom % D)	≥98 atom % D	GC-MS, NMR	Defines the level of deuterium enrichment and is critical for minimizing isotopic cross-talk with the analyte.[2]
d0 Isotopologue Abundance	Typically <0.1%	GC-MS	The presence of unlabeled adiponitrile can artificially inflate the measured concentration of the analyte.

Methodologies for the Verification of Isotopic Purity

The verification of isotopic purity is a non-negotiable step in the validation of an analytical method employing a deuterated internal standard. The two primary techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[3]

Gas Chromatography-Mass Spectrometry (GC-MS): A Quantitative Approach

GC-MS is a powerful and widely used technique for determining the isotopic distribution of volatile and semi-volatile deuterated compounds like Adiponitrile-d8.[3] The gas chromatograph separates the components of a sample, and the mass spectrometer then ionizes and fragments the molecules, separating the resulting ions based on their mass-to-charge ratio (m/z).

The following protocol outlines a general procedure for the determination of the isotopic purity of Adiponitrile-d8.

1. Sample Preparation:

• Prepare a stock solution of the Adiponitrile-d8 standard in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.

• Prepare a dilution of this stock solution to a working concentration suitable for GC-MS analysis (e.g., 1-10 µg/mL).

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: A system equipped with a capillary column suitable for the analysis of polar compounds. A common choice is a column with a polyethylene glycol (PEG) stationary phase.

• Injection: 1 µL of the prepared sample is injected in split or splitless mode, depending on the required sensitivity.

• Oven Temperature Program: An initial temperature of 100°C, held for 1 minute, followed by a ramp to 250°C at a rate of 10°C/minute, and a final hold for 5 minutes.

• Mass Spectrometer: An instrument capable of electron ionization (EI) and operating in Selected Ion Monitoring (SIM) mode.[1]

3. Selected Ion Monitoring (SIM) for Isotopologue Quantification:

• In SIM mode, the mass spectrometer is set to detect only specific ions of interest. For Adiponitrile-d8, the molecular ion (M+) and the ions corresponding to its isotopologues are monitored.

• The theoretical molecular weight of unlabeled adiponitrile (C₆H₈N₂) is 108.14 g/mol . The molecular weight of Adiponitrile-d8 (C₆D₈N₂) is approximately 116.19 g/mol .[2]

• The monitored ions should include the molecular ion of the unlabeled compound (m/z 108) and the corresponding ions for each deuterated isotopologue (m/z 109 for d1 up to m/z 116 for d8).

4. Data Analysis:

• Integrate the peak areas for each monitored isotopologue across the chromatographic peak corresponding to adiponitrile.

• Calculate the isotopic enrichment by expressing the peak area of the desired d8 isotopologue as a percentage of the sum of the peak areas of all monitored isotopologues (d0 to d8).[1]

• It is crucial to correct for the natural abundance of isotopes, such as ¹³C, which can contribute to the signals of the M+1 and subsequent ions.

Caption: The relationship between isotopic purity and analytical accuracy.

Conclusion: Upholding Data Integrity Through Rigorous Standard Qualification

The use of Adiponitrile-d8 as an internal standard is a powerful strategy for mitigating variability in sample preparation and instrument response. However, the validity of this approach is entirely dependent on the well-characterized and high isotopic purity of the standard. A minimum isotopic purity of 98 atom % D is a common and necessary specification for ensuring minimal contribution to the analyte signal. Rigorous verification of this and other quality parameters using techniques such as GC-MS and NMR is not merely a matter of good laboratory practice but a fundamental requirement for producing reliable, accurate, and defensible scientific data. For professionals in drug development and other regulated environments, adherence to these principles is paramount for both scientific integrity and regulatory compliance.

References

• A Researcher's Guide to Cross-Validation of Analytical Methods for Deuter
• Adiponitrile-d8 D 98
• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques - ResolveMass Labor

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Adiponitrile-d8 D 98atom 34006-32-1 [sigmaaldrich.com]
• 3. resolvemass.ca [resolvemass.ca]

Adiponitrile-d8: Physicochemical Profiling & NMR Solvent Compatibility Guide

Executive Summary

This technical guide details the solubility profile of Adiponitrile-d8 (1,4-Dicyanobutane-d8) within standard Nuclear Magnetic Resonance (NMR) spectroscopy workflows. Designed for application scientists and drug development professionals, this document moves beyond basic miscibility charts to explain the causality of solvent interactions, specific NMR acquisition strategies for deuterated analytes, and safety protocols for handling nitrile-based isotopologues.

Physicochemical Profile: The Analyte

To understand solubility, we must first define the solute. Adiponitrile-d8 is the fully deuterated analog of adiponitrile, a key precursor in the nylon-6,6 synthesis pathway.

Property	Adiponitrile (Protonated)	Adiponitrile-d8	Impact on NMR
Formula			Silent in NMR; Active in & NMR.
MW	108.14 g/mol	116.19 g/mol	Mass shift (+8) critical for MS validation.
Boiling Point	~295°C	~295°C	High BP makes recovery difficult; sample is likely non-volatile.
Density	0.96 g/mL	1.021 g/mL	Denser than protonated form; affects pipetting accuracy.
Polarity	Dipole Moment ~3.7 D	~3.7 D	Highly polar nitrile ends vs. lipophilic backbone.

Mechanistic Insight: Adiponitrile possesses a "dual-nature" structure. The tetramethylene backbone (

) is lipophilic, promoting solubility in organic solvents. However, the terminal cyano groups ( ) are highly polar and aprotic, enabling dipole-dipole interactions. This structure dictates that Adiponitrile-d8 is miscible with medium-to-high polarity organic solvents but has complex behavior in protic aqueous environments.

Solubility Matrix & Solvent Selection

The following matrix categorizes common NMR solvents based on their compatibility with Adiponitrile-d8 for standard characterization (10–50 mg/0.6 mL).

Primary Recommendation: Chloroform-d ( )

• Solubility: Excellent (Miscible)

• Why: The lipophilic backbone of adiponitrile interacts favorably with the non-polar nature of chloroform, while the polar nitrile groups are accommodated.

• Application: Best for general purity checks and

  NMR due to low solvent viscosity and standard referencing.

Secondary Recommendation: DMSO-d6

• Solubility: Excellent (Miscible)

• Why: DMSO is a polar aprotic solvent that interacts strongly with the dipole of the nitrile groups.

• Application: Ideal if the sample contains polar impurities or if studying hydrogen bonding interactions with co-solutes. Note that DMSO is hygroscopic and viscous, which may broaden line widths slightly compared to

  .

The Aqueous Limit: Deuterium Oxide ( )

• Solubility: Moderate / Concentration Dependent

• Threshold: Adiponitrile has water solubility of approx. 50–100 g/L (approx. 5–10% w/v).

• Risk: While standard NMR concentrations (e.g., 20 mg/0.6 mL) are theoretically soluble, the system is close to the saturation point. Temperature fluctuations can cause phase separation (emulsions), leading to poor shimming and magnetic susceptibility distortions.

• Verdict: Avoid

  unless strictly necessary for metabolic studies.

Summary Table: Solvent Compatibility

Solvent	Formula	Solubility Rating	Residual Shift (ppm)	Application Notes
Chloroform-d		High	7.26 (s)	Gold Standard. Fast evaporation, low viscosity.
DMSO-d6		High	2.50 (q)	Best for polar mixtures; difficult to remove.
Methanol-d4		High	3.31 (q), 4.87 (s)	Good alternative; exchangeable protons may complicate spectra.
Acetone-d6		High	2.05 (q)	Excellent solubility; volatile.
Benzene-d6		High	7.16 (s)	Useful for separating overlapping aromatic signals via solvent shift effects.
Deuterium Oxide		Moderate	4.79 (s)	Caution: Risk of phase separation at >5% conc.

Experimental Protocol: Characterization of Adiponitrile-d8

Since the analyte is deuterated, standard

NMR will yield a blank spectrum (except for residual protio-impurities). The following protocol focuses on NMR for structural verification and (Deuterium) NMR for isotopic enrichment analysis.

Workflow Visualization

Caption: Step-by-step sample preparation workflow for Adiponitrile-d8 characterization.

Detailed Methodology

Step 1: Solvent Preparation

• Ensure

  (or chosen solvent) is stored over molecular sieves to remove water. Water peaks can overlap with critical impurity regions.

Step 2: Sample Preparation

• Weigh 30–50 mg of Adiponitrile-d8 into a clean vial.

• Note: Higher concentration is required for

  NMR compared to NMR due to the lower natural abundance of (1.1%) and the lack of NOE enhancement from protons (since protons are replaced by deuterium).

Step 3: Solubilization

• Add 0.6 mL of solvent.

• Vortex for 15 seconds. Adiponitrile-d8 is a liquid at room temperature and should mix instantly.

• Critical Check: Hold the vial up to a light source. The solution must be homogenous. "Schlieren" lines (wavy distortions) indicate incomplete mixing.

Step 4: Acquisition Parameters (

NMR)

• Pulse Sequence: Standard proton-decoupled

  (e.g., zgpg30 on Bruker).

• Relaxation Delay (D1): Set to

  seconds. Carbon atoms in nitriles ( ) have long relaxation times ( ). Insufficient D1 will suppress the nitrile peak intensity.

• Scans: Minimum 512 scans recommended for adequate S/N ratio.

Step 5: Acquisition Parameters (

NMR - Optional)

• If checking isotopic purity, run a Deuterium NMR (lock on the solvent, or run unlocked if the probe allows).

• Observation: You will see peaks corresponding to the deuterated backbone, mirroring the positions where protons would be in a standard spectrum.

Applications in Drug Development

Why analyze Adiponitrile-d8?

• Metabolic Tracers: Used to track the metabolic breakdown of nitrile-containing drugs without radio-labeling hazards.

• Internal Standards: Used in LC-MS/MS quantitation of biological matrices. The deuterium label shifts the mass (+8 Da), allowing differentiation from endogenous adiponitrile or related metabolites.

• Polymer Science: Investigating the mobility of nylon precursors in solid-state NMR.

Safety & Handling (E-E-A-T)

Warning: Adiponitrile is a nitrile compound.[1] While less acutely toxic than simple cyanides, it can be metabolized to release cyanide ions in vivo.

• Engineering Controls: Always handle Adiponitrile-d8 inside a certified chemical fume hood.

• PPE: Nitrile gloves are generally effective for short-term splash protection, but Butyl Rubber offers superior permeation resistance for nitriles.

• Waste Disposal: Do NOT mix with strong acids (risk of HCN evolution). Dispose of NMR tubes in dedicated halogenated (if

  ) or non-halogenated organic waste streams.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8128, Adiponitrile. Retrieved from [Link]

• Stenutz, R. Solvent Properties and Miscibility Table. Retrieved from [Link]

Sources

• 1. Adiponitrile - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Precision Quantitation of Adiponitrile in Biological Matrices: A Protocol for Deuterated Internal Standard Spiking

APPLICATION NOTE: AN-BIO-ADN-08

Executive Summary

This Application Note defines the standard operating procedure (SOP) for the use of Adiponitrile-d8 (1,4-Dicyanobutane-d8) as an Internal Standard (IS) in toxicological and metabolic analyses. Adiponitrile is a high-boiling aliphatic dinitrile used in nylon synthesis. Its quantification in biological fluids (plasma, urine) is critical for occupational exposure monitoring.

Unlike volatile nitriles, Adiponitrile (b.p. 295°C) presents unique challenges regarding matrix binding and extraction efficiency. This protocol utilizes a Stable Isotope Dilution Assay (SIDA) approach to correct for ionization suppression (LC-MS) or injection variability (GC-MS).

Compound Architecture & Physicochemical Profile[1]

Understanding the isotopic difference is vital for mass resolution. The d8-isotopologue provides a mass shift of +8 Da, sufficient to avoid isotopic overlap with the native analyte's M+1 and M+2 natural abundance peaks.

Property	Adiponitrile (Native)	Adiponitrile-d8 (IS)
CAS Number	111-69-3	34006-32-1
Formula	C₆H₈N₂	C₆D₈N₂
Mol.[1] Weight	108.14 g/mol	116.19 g/mol
Boiling Point	295°C	~295°C
LogP	-0.32 (Hydrophilic)	-0.32 (approx)
Solubility	Water, Methanol, Ethanol	Water, Methanol, Ethanol
Target Ion (ESI+)	m/z 109.1 [M+H]⁺	m/z 117.2 [M+H]⁺

Pre-Analytical Considerations

Matrix Selection & Handling[3]

• Plasma/Serum: Adiponitrile is moderately polar (LogP -0.32). It partitions into the aqueous phase but may bind non-specifically to albumin.

• Urine: The primary matrix for occupational monitoring. High salt content necessitates the use of d8-IS to correct for significant ion suppression in the source.

Solvent Compatibility (The "Miscibility Rule")

Critical Error Prevention: Do NOT spike pure aqueous stock directly into protein-rich plasma. This causes local protein precipitation and encapsulation of the IS, leading to poor equilibration.

• Recommended Spiking Solvent: 50:50 Methanol:Water (v/v). This matches the polarity of the matrix while ensuring solubility.

Experimental Protocol

Phase A: Preparation of Stock Solutions

• Master Stock (IS-A): Dissolve 10 mg Adiponitrile-d8 in 10 mL Methanol (Concentration: 1.0 mg/mL). Store at -20°C.

• Working Spike Solution (IS-B): Dilute IS-A with water to reach 10 µg/mL.

  • Stability Note: Deuterium exchange on the carbon backbone is negligible at physiological pH, unlike protons on O/N/S atoms.

Phase B: The "Equilibrium Spiking" Workflow

This is the most critical step. The IS must be allowed to interact with the matrix exactly as the native analyte has.

• Aliquot: Transfer 200 µL of biological sample (Plasma/Urine) to a 1.5 mL Eppendorf tube.

• Spike: Add 10 µL of Working Spike Solution (IS-B) .

  • Target Concentration: 500 ng/mL in matrix.

  • Volume Rule: Spiking volume must be

    5% of sample volume to maintain matrix integrity.

• Vortex: Mix aggressively for 30 seconds.

• Equilibration (The "Hidden" Variable): Incubate at Room Temperature for 15 minutes .

  • Scientific Rationale: This allows the d8-IS to distribute into the same protein-binding pockets or solvation shells as the native adiponitrile. Immediate extraction after spiking leads to "recovery bias" where the IS is extracted more efficiently than the bound native analyte.

Phase C: Extraction Methodologies

Choose the path based on your detection instrument.

Path 1: Protein Precipitation (PPT) for LC-MS/MS

Best for high-throughput and polar metabolites.

• Add 600 µL ice-cold Acetonitrile (containing 0.1% Formic Acid) to the equilibrated sample.

• Vortex for 1 min; Centrifuge at 14,000 x g for 10 min at 4°C.

• Transfer supernatant to a clean vial.

• Evaporate to dryness under Nitrogen (due to high BP of adiponitrile, this takes time; heat to 40°C).

• Reconstitute in 100 µL Mobile Phase A (0.1% Formic Acid in Water).

Path 2: Liquid-Liquid Extraction (LLE) for GC-MS

Best for cleaner baselines.

• Add 1.0 mL Ethyl Acetate to the equilibrated sample.

• Shake mechanically for 10 min.

• Centrifuge at 3,000 x g for 5 min.

• Transfer organic layer; repeat extraction once.

• Concentrate the combined organic layers.

Visualizing the Workflow

The following diagram illustrates the critical decision points and the "Equilibrium Spiking" logic.

Caption: Figure 1. Decision tree for Adiponitrile-d8 spiking and extraction. The red octagon highlights the mandatory equilibration step to ensure IS/Analyte homogeneity.

Instrumental Parameters (LC-MS/MS)

Adiponitrile is a weak base. Positive Electrospray Ionization (ESI+) is recommended.

• Column: C18 Reverse Phase (e.g., Acquity BEH C18), 2.1 x 50 mm, 1.7 µm.[2]

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• MRM Transitions:

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Dwell (ms)
Adiponitrile	109.1	55.1	15	50
Adiponitrile-d8	117.2	59.1	15	50

Note: The product ion m/z 55.1 corresponds to the acrylonitrile fragment [C3H3N]+. For d8, this shifts to m/z 59.1 [C3D3N]+.

Validation Criteria (FDA/EMA Alignment)

To ensure this protocol meets regulatory standards (FDA Bioanalytical Method Validation Guidance, 2018), the following must be verified:

• IS Interference: Analyze a "Double Blank" (Matrix only, no Analyte, no IS). There must be zero peak area at m/z 117.2.

• IS Recovery: Compare the peak area of Adiponitrile-d8 spiked before extraction (Pre-spike) vs. after extraction (Post-spike).

  • Acceptance: Recovery should be consistent (>50% and CV <15%).

• Matrix Factor: Compare IS response in extracted matrix vs. pure solvent.

  • Goal: Matrix Factor between 0.85 and 1.15 (indicating minimal suppression/enhancement).

References

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• National Institute for Occupational Safety and Health (NIOSH). (2003). Nitriles: Method 1603. NIOSH Manual of Analytical Methods. Retrieved from [Link]

• PubChem. (2023). Adiponitrile Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. Adiponitrile Formula, Properties, Production, Uses, MSDS [chemistrylearner.com]
• 2. researchgate.net [researchgate.net]

Monitoring electrochemical synthesis of adiponitrile with isotopes

Application Note: Precision Mechanistic Elucidation of Electrochemical Adiponitrile Synthesis via Deuterium Kinetic Isotope Effects

Part 1: Executive Summary & Strategic Relevance

The electrochemical hydrodimerization (EHD) of acrylonitrile (AN) to adiponitrile (ADN) is the largest electro-organic process in industry (the "Monsanto Process"), producing over 300,000 tons annually for Nylon 6,6 manufacture. Despite its scale, the competition between the desired dimerization (forming ADN) and the parasitic hydrogenation (forming propionitrile, PN) remains a critical selectivity challenge.

For researchers in drug development and fine chemicals, this reaction serves as the archetype for controlling radical-anion intermediates. This guide details a protocol using Deuterium Kinetic Isotope Effects (KIE) to deconstruct the reaction mechanism. By replacing aqueous protons (

) with deuterium ( ), we can distinguish between rate-limiting proton transfer steps (byproduct formation) and dimerization steps (product formation), providing the data necessary to engineer superior electrolyte microenvironments.

Part 2: Scientific Foundation & Mechanism

To optimize selectivity, one must understand the bifurcation point of the reaction. The reduction of acrylonitrile proceeds via the formation of a radical anion (

).

The Bifurcation Pathways

• Pathway A (Desired): Two radical anions (or one radical anion and a neutral molecule) couple to form a dimer dianion, which is then protonated to form Adiponitrile (ADN).

• Pathway B (Parasitic): The radical anion is immediately protonated by water in the double layer to form a neutral radical, which is further reduced and protonated to form Propionitrile (PN).

The Isotope Hypothesis

• If PN formation is rate-limited by proton transfer, replacing

  with will significantly slow down this pathway (Primary KIE, ).

• If ADN formation is rate-limited by radical dimerization (electron transfer or C-C bond formation), it will be largely unaffected by the isotope switch (Secondary or Null KIE,

  ).

Implication: A high KIE for PN and a low KIE for ADN confirms that suppressing water availability at the electrode surface (e.g., using hydrophobic quaternary ammonium salts) will selectively inhibit the byproduct without slowing the main reaction.

Part 3: Visualization of Reaction Logic

The following diagram illustrates the mechanistic bifurcation and the specific points where isotopic substitution probes the kinetics.

Caption: Mechanistic bifurcation of Acrylonitrile reduction. The dashed red box indicates the rate-determining protonation step susceptible to primary Kinetic Isotope Effects.

Part 4: Experimental Protocol

Materials & Equipment

• Electrochemical Cell: H-Type divided cell or Micro-Flow Cell (e.g., ElectroCell Micro Flow).

• Cathode: Lead (Pb) or Cadmium (Cd) plate (High hydrogen overpotential is critical).

• Anode: Platinum mesh or Dimensionally Stable Anode (DSA).

• Membrane: Cation Exchange Membrane (Nafion 117).

• Electrolyte:

  • Solvent: Deionized Water (

    ) vs. Deuterium Oxide ( , >99.9% D).

  • Supporting Salt:[1] 0.5 M Potassium Phosphate buffer (pH 7) + 20 mM Tetrabutylammonium Hydroxide (TBAOH). Note: TBA+ is essential for forming the hydrophobic layer.

• Substrate: Acrylonitrile (AN), distilled to remove inhibitors.

Experimental Workflow

Step 1: Cell Preparation & Pre-treatment

• Polish the Pb cathode with 400-2000 grit sandpaper, rinse with acetone, then water.

• Perform a "pre-electrolysis" in blank electrolyte at -1.5 V vs Ag/AgCl for 10 mins to reduce surface oxides.

Step 2: Isotope Labeling Runs Perform two parallel experiments under identical conditions (Temperature: 25°C, Stirring: 600 rpm).

• Run A (Protio): Electrolyte prepared in

  .

• Run B (Deuterio): Electrolyte prepared in

  .

Step 3: Chronoamperometry / Galvanostatic Electrolysis

• Add Acrylonitrile (0.2 M) to the catholyte.

• Apply a constant current density (e.g.,

  ) or constant potential (e.g., -1.9 V vs Ag/AgCl).

• Run the reaction for a fixed charge passed (Q), typically corresponding to 10-20% theoretical conversion to avoid substrate depletion effects.

Step 4: Sampling & Extraction

• Extract 500

  aliquots from the catholyte at mins.

• Mix with 500

  Ethyl Acetate (containing Dodecane as internal standard).

• Vortex for 1 min, centrifuge, and collect the organic phase.

Part 5: Analytical Workflow & Data Analysis

GC-MS Quantification

Analyze samples using Gas Chromatography-Mass Spectrometry (GC-MS).

• Column: DB-Wax or HP-5MS.

• Oven: 40°C (2 min)

  10°C/min 250°C.

• Detection: SIM (Selected Ion Monitoring) mode.

Target Ions: | Compound | Protio (

) Mass (m/z) | Deuterio ( ) Mass (m/z) | Shift ( ) | | :--- | :--- | :--- | :--- | | Propionitrile (PN) | 55 ( ) | 57 ( ) | +2 (PN- ) | | Adiponitrile (ADN) | 108 ( ) | 110 ( ) | +2 (ADN- ) |

Note: ADN incorporates D at the

-positions relative to the nitrile group during the final protonation of the dianion, but this step is usually fast and not rate-limiting.

Calculation of Kinetic Isotope Effect (KIE)

Calculate the partial current density (

) for each product based on yield and Faradaic efficiency.

Expected Results & Interpretation

Observation	Interpretation	Mechanistic Insight
	Primary Isotope Effect	PN formation is rate-limited by proton transfer from water to the radical anion.
	Secondary/Null Effect	ADN formation is rate-limited by dimerization, not proton transfer.
	Primary Isotope Effect	Unusual. Suggests proton-coupled electron transfer (PCET) or instability of the dimer.

Part 6: Troubleshooting & Self-Validation

• Self-Validation 1 (Mass Balance): Ensure that the moles of AN consumed match the sum of ADN + PN + Oligomers. If mass balance is <90%, check for volatile loss of AN or polymerization on the electrode.

• Self-Validation 2 (H/D Exchange): Confirm that the products do not undergo H/D exchange after formation. Incubate standard ADN in

  electrolyte for 2 hours and check MS; no mass shift should occur.

• Control of pH: In unbuffered

  , the will rise (generating ). Use phosphate buffer to maintain neutral pH/pD, as pH shifts alone can alter selectivity.

Part 7: References

• Blanco, D. E., et al. (2019). "Molecular Processes that Control Adiponitrile Electrosynthesis in Near-Electrode Microenvironments." ChemRxiv. Link

• Modestino, M. A., et al. (2020).[1][2] "Effect of Electrolyte Cations on Organic Electrosynthesis: The Case of Adiponitrile Electrochemical Production." Journal of The Electrochemical Society, 167, 155526.[1] Link

• Baizer, M. M. (1964). "Electrolytic Reductive Coupling. I. Acrylonitrile."[3] Journal of the Electrochemical Society, 111(2), 215. (Seminal Monsanto Process Paper).

• Cardoso, D. S. P., et al. (2017). "Electrosynthesis of Adiponitrile: A Green Path to Nylon 6,6." ChemElectroChem, 4, 1-14. Link

• Gomez, E., et al. (2024). "Kinetic Isotope Effects in Electro-organic Synthesis." Chemistry LibreTexts. Link

Sources

• 1. Effect of Electrolyte Cations on Organic Electrosynthesis: The Case of Adiponitrile Electrochemical Production | NSF Public Access Repository [par.nsf.gov]
• 2. dioxidematerials.com [dioxidematerials.com]
• 3. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Preventing deuterium exchange of Adiponitrile-d8 in basic media

Introduction

You are likely reading this because you have observed a mass shift (M-1, M-2) in your Adiponitrile-d8 internal standards or reaction products. In the world of Stable Isotope Labeling (SIL), the integrity of the Carbon-Deuterium (C-D) bond is paramount.

While C-D bonds are kinetically more stable than C-H bonds due to the Primary Kinetic Isotope Effect (KIE) , they are not immune to exchange. Adiponitrile (

) is particularly vulnerable because the nitrile group ( ) is electron-withdrawing. It acidifies the adjacent -deuterons, making them susceptible to abstraction by bases. Once a deuteron is removed, if a proton ( ) is available in the solvent, it will replace the deuteron, destroying your isotopic purity.

This guide provides the mechanistic understanding and field-proven protocols to prevent this exchange.

Module 1: The Mechanistic Basis (The "Why")

To prevent exchange, you must understand the enemy: Base-Catalyzed Enolization .

The

-protons (or deuterons) of a nitrile have a of approximately 25 (in DMSO) to 31 (in water). While this seems high (weakly acidic), strong bases or even moderate bases in equilibrium can generate a carbanion.

• Abstraction: The base removes an

  -deuteron ( ).

• Stabilization: The resulting carbanion is stabilized by resonance with the nitrile nitrogen (ketenimine-like character).

• Exchange (The Failure Point): This carbanion is a desperate nucleophile. It will grab the nearest positive ion. If your solvent contains exchangeable protons (e.g.,

  , , ), the carbanion grabs an instead of a .

• Result: Adiponitrile-d7 (Mass -1).

Visualizing the Exchange Pathway

Figure 1: The mechanism of base-catalyzed H/D exchange. The presence of a base initiates the cycle, but the presence of a proton source (Solvent) seals the fate of the molecule.

Module 2: Solvent & pH Strategy

The "Safe Zone" for Adiponitrile-d8 is strictly defined by the combination of Basicity and Proton Availability .

The Matrix of Risk

Media Type	Risk Level	Explanation	Recommended Action
Acidic Aqueous (pH < 5)	🟢 Safe	The high concentration of suppresses carbanion formation.	Preferred for storage and handling.
Neutral Aqueous (pH 7)	🟡 Caution	Exchange is slow but non-zero over long periods (weeks/months).	Store frozen; analyze immediately.
Basic Aqueous (pH > 9)	🔴 CRITICAL	constantly generates carbanions; provides infinite source.	AVOID. If necessary, keep T < 4°C and quench < 5 min.
Basic Anhydrous (e.g., NaH in THF)	🟢 Safe	Base is present, but there is no source to swap with.	Ensure solvents are strictly anhydrous (< 50 ppm water).
Protic Organic (MeOH, EtOH)	🔴 High	Alcohols are proton sources. Even weak bases cause rapid exchange.	Do not use protic solvents with bases.

Module 3: Experimental Protocols

Protocol A: The "Cold-Quench" Workup

Use this when your experiment requires a basic step (e.g., alkylation) and you need to isolate the product without losing deuterium.

Prerequisites:

• Crushed dry ice / acetone bath (-78°C) or ice/salt bath (-10°C).

• Quenching Buffer: 1M

  (monobasic potassium phosphate) or dilute in (if available).

Step-by-Step:

• Temperature Control: Before adding any quenching agent, cool your reaction mixture to -10°C or lower .

  • Reasoning: The rate constant (

    ) of proton exchange drops significantly with temperature (Arrhenius equation).

• Rapid Acidification: Pour the basic reaction mixture into a stirring excess of the acidic buffer.

  • Crucial: Do not add the acid to the base. Adding the mixture to the acid ensures the pH transitions from Basic

    Acidic instantly, bypassing the "danger zone" of equilibrium.

• Phase Separation: Immediately separate the organic layer.

• Drying: Dry the organic layer over anhydrous

  immediately. Do not let it sit in contact with any residual aqueous phase.

• Evaporation: Remove solvent under vacuum at temperatures < 40°C .

Protocol B: Storage & Stock Preparation

How to keep the standard stable on the shelf.

• Solvent: Dissolve Adiponitrile-d8 in DMSO-d6 or Acetonitrile (anhydrous) . Avoid Methanol.

• Container: Amber glass silanized vials (prevents surface hydroxyls from acting as catalytic bases).

• Temperature: Store at -20°C .

Module 4: Troubleshooting & FAQ

Q1: I see a "shoulder" peak at M-1 (Mass 115 instead of 116) on my Mass Spec. Is my product degrading? A: It is likely exchanging. Check your LC-MS mobile phase. If you are using a high pH mobile phase (e.g., Ammonium Hydroxide, pH 10) for negative mode, exchange can occur inside the source or on the column.

• Fix: Switch to a neutral or acidic mobile phase (0.1% Formic Acid). If high pH is mandatory, reduce column temperature to 20°C and minimize residence time.

Q2: Can I use Sodium Hydroxide (NaOH) to wash my organic extract? A: No. This is the most common cause of deuterium loss.

• Fix: Use a saturated Brine (NaCl) wash or a mild acidic wash (0.1M HCl). If you must remove acid, use Sodium Bicarbonate (

  ), which is a much weaker base ( ) than Hydroxide, significantly slowing the exchange kinetics.

Q3: I need to run an NMR. Which solvent should I use? A: DMSO-d6 or CDCl3 .

• Warning: Chloroform (

  ) is often naturally acidic (forms HCl over time). Ensure it is neutralized (passed through basic alumina) or use DMSO-d6 to prevent acid-catalyzed hydrolysis (a different degradation pathway).

Q4: Is the exchange reversible? Can I get the Deuterium back? A: Theoretically, yes, by treating the material with base in

. However, this is expensive and difficult to control (you might over-deuterate or hydrolyze the nitrile to an acid). It is far cheaper to prevent the loss than to attempt re-enrichment.

References

• Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. (The gold standard for organic acidity). [Link]

• PubChem Compound Summary: Adiponitrile. National Center for Biotechnology Information. (Physical properties and safety).[1] [Link]

• Chemistry of Nitriles: Acidity and Hydrolysis. LibreTexts Chemistry. (Mechanistic overview of nitrile reactivity). [Link]

• Silverstein, T. P. (2017). "pKa Values in the Undergraduate Curriculum: What Is the Real pKa of Water?" Journal of Chemical Education.[2] (Context for aqueous vs. organic acidity). [Link][2]

Sources

• 1. Adiponitrile - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Guide: Adiponitrile-d8 Stability in Aqueous Solutions

Topic: Adiponitrile-d8 alpha-proton stability in aqueous solutions Content Type: Technical Support Center Guide

Executive Summary & Molecule Profile

Adiponitrile-d8 (

) is a fully deuterated isotopologue of hexanedinitrile, widely used as an Internal Standard (IS) in mass spectrometry (LC-MS/GC-MS) and metabolic profiling.

The critical stability concern for this molecule in aqueous media is Isotopic Scrambling (H/D Exchange) at the

-carbon positions (the carbons adjacent to the nitrile groups). While the nitrile group itself is relatively robust against hydrolysis under mild conditions, the -deuterons are susceptible to base-catalyzed exchange with solvent protons ( ).

Key Technical Alert: Loss of isotopic integrity (M+8

M+7, M+6...) often occurs before chemical degradation (hydrolysis). This guide details how to prevent this "silent" error.

Property	Value
Formula
MW (d8)	~116.2 g/mol
Critical Sites	4 -deuterons (C2, C5); 4 -deuterons (C3, C4)
Primary Risk	Base-catalyzed -proton exchange (pH > 8.5)
Secondary Risk	Nitrile Hydrolysis (Strong Acid/Base + Heat)

Mechanism of Instability: The "Alpha" Trap

To troubleshoot signal loss or mass shifts, you must understand the causality. The nitrile group (

) is strongly electron-withdrawing. This inductive effect increases the acidity of the protons (or deuterons) on the adjacent -carbon.

The Exchange Pathway

In aqueous solutions, particularly those with elevated pH, a base (

, such as ) can abstract an -deuteron. This forms a resonance-stabilized carbanion. When this carbanion reprotonates from the abundant solvent water ( ), it accepts a Proton ( ) instead of a Deuteron ( ), leading to irreversible signal dilution.

Visualization: Base-Catalyzed H/D Exchange

The following diagram illustrates the kinetic pathway that degrades your internal standard.

Figure 1: Kinetic pathway of base-catalyzed deuterium exchange at the alpha-position of Adiponitrile-d8.

Troubleshooting & FAQs

This section addresses specific user scenarios observed in drug development and analytical labs.

Q1: I see a "splitting" of my Internal Standard peak in MS (M+8, M+7, M+6). Is my compound degrading?

Diagnosis: Likely H/D Exchange , not chemical degradation. Explanation: If the retention time remains constant but the mass spectrum shows a distribution of lower masses (M+7, M+6), you are losing deuterium to the solvent. This confirms your solution pH is too high or the temperature is accelerating the exchange. Solution:

• Check the pH of your reconstitution solvent. It should be pH < 7.0 .

• If using Ammonium Bicarbonate (pH ~8) or Carbonate buffers, switch to Ammonium Formate or Acetate (pH 4-5).

Q2: Can I use Adiponitrile-d8 in a basic extraction protocol (e.g., Liquid-Liquid Extraction at pH 10)?

Verdict: High Risk. Reasoning: Nitrile

-protons have a of approximately 31 (in DMSO) but exhibit significant kinetic acidity in water at pH 10. Even a short exposure (15-30 mins) can induce partial exchange, rendering the IS quantification inaccurate. Workaround:

• Add the IS after the high-pH extraction step if possible.

• If the IS must be present, keep the sample on ice (

  ) and neutralize immediately after extraction.

Q3: Does the beta-position exchange?

Answer: Generally, No. Reasoning: The inductive effect of the nitrile group drops off sharply with distance. The

-deuterons (C3/C4 positions) are essentially aliphatic and stable in aqueous solution unless exposed to extreme conditions that would destroy the molecule anyway.

Q4: How do I distinguish Exchange from Hydrolysis?

Diagnostic Table:

Observation	Cause	Mechanism
Mass Shift (M-1, M-2)	H/D Exchange	-deprotonation & reprotonation
Mass Shift (+18 Da)	Hydrolysis	Nitrile ( ) Amide ( )
Mass Shift (+19 Da)	Hydrolysis	Nitrile ( ) Acid ( )
RT Shift	Hydrolysis	Chemical change alters polarity
No RT Shift	H/D Exchange	Isotopologues have identical chromatography

Experimental Protocols

Protocol A: Stability Validation (The "Self-Check")

Before running a large batch of clinical samples, validate the stability of Adiponitrile-d8 in your specific matrix.

Materials:

• Adiponitrile-d8 stock.

• Your specific Assay Buffer/Matrix.

• LC-MS/MS system.

Workflow:

• Spike: Prepare three aliquots of your matrix with Adiponitrile-d8 at working concentration (

  ).

• Stress:

  • Aliquot A: Keep at

    (Control).

  • Aliquot B: Incubate at Room Temp for 4 hours.

  • Aliquot C: Incubate at

    for 4 hours (simulating sample processing).

• Analyze: Run Full Scan MS (sim mode centered on M+8).

• Calculate:

• Criteria: If Integrity < 99% in Aliquot B or C, your buffer pH is too high.

Protocol B: Buffer Selection Decision Tree

Use this logic flow to select the correct solvent system for Adiponitrile-d8.

Figure 2: Decision support for buffer selection to maintain isotopic integrity.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8128, Adiponitrile. Retrieved from [Link]

• Master Organic Chemistry (2020). Acidity of Alpha Hydrogens and pKa Values. Retrieved from [Link]

• Chemistry LibreTexts (2025). Hydrolysis of Nitriles. Retrieved from [Link]

• MIT DSpace (2010). Catalysis of Hydrogen–Deuterium Exchange Reactions. (General kinetics of alpha-proton exchange). Retrieved from [Link]

Technical Support Center: Troubleshooting Signal Overlap in Adiponitrile-d8 NMR Analysis

Welcome to the technical support center for NMR analysis of Adiponitrile-d8. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenge of signal overlap in their NMR spectra. Here, we provide in-depth, field-proven insights and practical solutions in a direct question-and-answer format to help you achieve high-quality, interpretable results.

Frequently Asked Questions (FAQs)

Q1: My ¹H NMR spectrum of Adiponitrile-d8 shows broad, poorly resolved multiplets that are difficult to interpret. What are the primary causes and immediate troubleshooting steps?

A1: This is a classic issue often stemming from several factors. The deuteration at the α-positions to the nitrile groups simplifies the spectrum, but the remaining four methylene groups (β and γ) can still present challenges.

Causality and Immediate Actions:

• Poor Shimming: The most common culprit for broad peaks is an inhomogeneous magnetic field.[1] Even with automated shimming, manual adjustments can sometimes be necessary, especially for viscous samples or those in non-standard tubes.

• Sample Concentration: A sample that is too concentrated can lead to increased viscosity and intermolecular interactions, both of which contribute to peak broadening.[1]

• Paramagnetic Impurities: Trace amounts of paramagnetic metals can cause significant line broadening. Ensure all glassware is scrupulously clean and consider passing your sample through a small plug of silica or celite if contamination is suspected.

Troubleshooting Workflow:

Caption: Initial troubleshooting workflow for broad NMR signals.

Q2: The signals for the β and γ methylene protons in my Adiponitrile-d8 spectrum are overlapping. How can I resolve them?

A2: Signal overlap is a frequent challenge, especially in molecules with similar chemical environments.[2] Here are several strategies to resolve overlapping signals:

• Change the NMR Solvent: Simply changing the deuterated solvent can induce different chemical shifts and resolve overlapping peaks. Solvents like benzene-d₆, with their aromatic ring currents, can cause significant changes in chemical shift patterns compared to chloroform-d or acetone-d₆.[1][3]

• Increase Magnetic Field Strength: If available, acquiring the spectrum on a higher field spectrometer will increase the chemical shift dispersion, often leading to better resolution of overlapping multiplets.

• 2D NMR Spectroscopy: Two-dimensional NMR techniques are powerful tools for resolving overlap.[4][5]

  • COSY (Correlation Spectroscopy): This experiment shows correlations between protons that are coupled to each other. Even if the signals overlap in the 1D spectrum, the cross-peaks in the 2D COSY spectrum can help identify the individual multiplets.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with their directly attached carbon atoms. Since the ¹³C spectrum is much more dispersed, overlapping proton signals attached to different carbons will be resolved in the second dimension.[6][7]

Data Comparison of Different Solvents:

Deuterated Solvent	Approximate Chemical Shift of β-CH₂ (ppm)	Approximate Chemical Shift of γ-CH₂ (ppm)	Resolution
Chloroform-d (CDCl₃)	~1.75	~1.65	Often Overlapping
Benzene-d₆ (C₆D₆)	~1.30	~1.15	Potentially Resolved
Acetone-d₆ ((CD₃)₂CO)	~1.80	~1.70	May show slight improvement

Note: These are approximate values and can vary based on concentration and temperature. Data compiled from typical solvent effects.

Q3: I've identified an unknown peak in my Adiponitrile-d8 spectrum. How can I determine if it's an impurity?

A3: Unidentified peaks can arise from residual solvents, reagents from synthesis, or degradation products. A systematic approach is key to identification.

• Check Common Solvent Impurities: Cross-reference the chemical shift of the unknown peak with established tables of common laboratory solvents and impurities.[8][9] Be aware that chemical shifts can be solvent-dependent.[10]

• Review Synthesis/Purification Steps: Consider all reagents, solvents, and potential byproducts from your synthesis and workup. For example, residual starting materials or incompletely removed extraction solvents like ethyl acetate or dichloromethane are common culprits.[1]

• Utilize 2D NMR:

  • An HSQC spectrum can reveal if the unknown proton signal is attached to a carbon. Comparing the carbon chemical shift to databases can aid in identification.[6]

  • An HMBC (Heteronuclear Multiple Bond Correlation) spectrum can show correlations between protons and carbons that are 2-3 bonds away, which is invaluable for piecing together the structure of an unknown impurity.[6]

Workflow for Impurity Identification:

Caption: A systematic workflow for identifying unknown peaks in an NMR spectrum.

Experimental Protocols

Protocol 1: Acquiring a High-Resolution 1D ¹H NMR Spectrum

This protocol outlines the key steps for optimizing the acquisition of a standard 1D proton NMR spectrum.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of Adiponitrile-d8.

  • Dissolve in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved and the solution is homogeneous.

• Spectrometer Setup:

  • Insert the sample into the spectrometer.

  • Load a standard proton experiment parameter set.

  • Lock onto the deuterium signal of the solvent.[11]

  • Perform automated shimming (topshim gui on Bruker systems) to optimize magnetic field homogeneity.[11]

• Acquisition Parameter Optimization:

  • Receiver Gain (RG): Use the automatic receiver gain adjustment (rga on Bruker systems) to maximize signal without causing receiver overflow.[12][13]

  • Pulse Width: Ensure a calibrated 90° pulse is being used for quantitative analysis.

  • Acquisition Time (at): A longer acquisition time (e.g., 2-4 seconds) will result in better digital resolution.

  • Relaxation Delay (d1): Set a sufficient relaxation delay (e.g., 5 seconds) to allow for full relaxation of the protons, which is crucial for accurate integration.

  • Number of Scans (ns): For a moderately concentrated sample, 8 to 16 scans should provide a good signal-to-noise ratio.

• Data Acquisition and Processing:

  • Acquire the data by typing zg.[11]

  • Apply an exponential window function (line broadening of ~0.3 Hz) to improve the signal-to-noise ratio.

  • Perform a Fourier transform (ft).

  • Phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

  • Calibrate the spectrum by setting the residual solvent peak to its known chemical shift (e.g., CDCl₃ at 7.26 ppm).

Protocol 2: Resolving Overlap with a 2D ¹H-¹³C HSQC Experiment

This protocol provides a step-by-step guide for setting up and running a standard HSQC experiment.

• Sample Preparation: As described in Protocol 1. A slightly more concentrated sample may be beneficial.

• Spectrometer Setup:

  • Lock and shim the sample as in Protocol 1.

  • Load a standard gradient-selected HSQC parameter set (e.g., hsqcedetgpsisp2.3 on Bruker systems).

• Parameter Optimization:

  • The ¹H dimension parameters (sweep width, offset) will typically be set by the 1D proton spectrum.

  • The ¹³C dimension sweep width should encompass the expected range for aliphatic carbons (e.g., 0-80 ppm).

  • The key parameter is the one-bond coupling constant (¹J_CH) used for the coherence transfer, which is typically set to ~145 Hz for aliphatic CH₂ groups.[14]

• Data Acquisition:

  • The number of increments in the indirect dimension (¹³C) will determine the resolution in that dimension. A value of 256 is a good starting point.

  • The number of scans per increment should be a multiple of 2 or 4 to allow for proper phase cycling.

  • Start the acquisition. A standard HSQC can take anywhere from 20 minutes to a few hours, depending on the sample concentration and desired resolution.

• Processing and Interpretation:

  • Process the 2D data using the appropriate commands (e.g., xfb on Bruker systems).

  • Phase the spectrum in both dimensions.

  • In the resulting 2D plot, each peak (cross-peak) represents a correlation between a proton and the carbon it is directly attached to. Overlapping proton signals attached to different carbons will now appear as distinct cross-peaks at different ¹³C chemical shifts.[7]

References

• Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy.
• Chem LibreTexts. (n.d.). Types of 2D NMR.
• JoVE. (2024). 2D NMR: Overview of Heteronuclear Correlation Techniques.
• Benchchem. (n.d.). Troubleshooting NMR Signal Assignment for Complex Pyrroline Derivatives: A Technical Support Guide.
• ResearchGate. (n.d.). Resolution of overlapping signals using 2D NMR spectroscopy.
• Varian, Inc. (n.d.). 2D NMR FOR THE CHEMIST.
• ETH Zürich. (2018). NMR spectrometer usage at the BioNMR facility ETH Zürich.
• Gregory, R. et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.
• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development.
• YouTube. (2018). Signal Overlap in NMR Spectroscopy.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting 1H NMR Spectroscopy.
• Mestrelab Research. (2014). qNMR of mixtures: what is the best solution to signal overlap?.
• Saude, E. J., et al. (2006).
• Gregory, R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.
• Govindaraju, V., et al. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine.
• ACS Sustainable Chemistry & Engineering. (2023). NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis.
• ResearchGate. (2009). Computational Analysis of Solvent Effects in NMR Spectroscopy.
• Sigma-Aldrich. (n.d.). NMR Chemical Shifts of Impurities.
• Carl ROTH. (n.d.). NMR Chemical Shifts of Common Solvents as Trace Impurities.
• ResearchGate. (2017).
• CIL. (n.d.).
• NIH. (2024). Optimizing NMR fragment-based drug screening for membrane protein targets.
• Reddit. (2023). Reporting Overlapping Signals in 1H NMR.
• UC Riverside. (n.d.). NMR Acquisition Guide.
• Chemical Instrumentation Facility. (n.d.). NMR Coupling Constants.
• NIH. (2025). Maximizing NMR Sensitivity: A Guide to Receiver Gain Adjustment.
• ResearchGate. (n.d.).
• Chemistry LibreTexts. (2014). Coupling Constants Identify Coupled Protons.

Sources

• 1. Troubleshooting [chem.rochester.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 5. 2D NMR [chem.ch.huji.ac.il]
• 6. Video: 2D NMR: Overview of Heteronuclear Correlation Techniques [jove.com]
• 7. researchgate.net [researchgate.net]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. carlroth.com [carlroth.com]
• 10. researchgate.net [researchgate.net]
• 11. acif.ucr.edu [acif.ucr.edu]
• 12. ethz.ch [ethz.ch]
• 13. Maximizing NMR Sensitivity: A Guide to Receiver Gain Adjustment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]

Reference Data & Comparative Studies

Quantifying the Deuterium Isotope Effect: Adiponitrile-d8 Retention Time Shifts in LC-MS/MS

Content Type: Publish Comparison Guide Audience: Researchers, Bioanalytical Scientists, and Method Development Leads

Executive Summary

In quantitative LC-MS/MS, the "perfect" internal standard (IS) co-elutes exactly with the analyte to compensate for matrix effects (ion suppression/enhancement) and injection variability. However, deuterated isotopologues like Adiponitrile-d8 often exhibit a "Chromatographic Isotope Effect" (CIE), eluting slightly earlier than the native Adiponitrile (d0) in Reversed-Phase Liquid Chromatography (RPLC).

This guide objectively assesses the magnitude of this retention time (

) shift, compares Adiponitrile-d8 against non-shifting alternatives (e.g., C-labeled analogs), and provides a self-validating experimental protocol to determine if the shift compromises your assay's integrity.

The Mechanism: Why Adiponitrile-d8 Shifts

To interpret the data, one must understand the causality. The retention shift is not random; it is a physical phenomenon rooted in the carbon-deuterium (C-D) bond properties.[1]

• Bond Length & Polarizability: The C-D bond is shorter (

  Å) and has a smaller molar volume than the C-H bond.

• Hydrophobicity: Deuterium is less polarizable than hydrogen. In RPLC, this results in slightly weaker van der Waals interactions between the deuterated analyte and the C18 stationary phase.

• The Result (Inverse Isotope Effect): Adiponitrile-d8 will typically elute earlier than native Adiponitrile.

Critical Insight: In Hydrophilic Interaction Liquid Chromatography (HILIC), this effect can be minimized or even reversed, as the separation mechanism relies on partitioning into a water-enriched layer rather than hydrophobic interaction.

Comparative Analysis: Adiponitrile-d8 vs. Alternatives

The following table compares Adiponitrile-d8 against its native form and the "Gold Standard" alternative (

C-Adiponitrile).

Table 1: Performance & Physicochemical Comparison

Feature	Native Adiponitrile (d0)	Adiponitrile-d8 (Target)	C-Adiponitrile (Alternative)
Molecular Weight	108.14 g/mol	~116.19 g/mol (+8 Da)	~114.16 g/mol (+6 Da)*
Chromatographic Behavior (RPLC)	Baseline Reference	Shifts Earlier ( )	Co-elutes (No Shift)
Matrix Effect Compensation	N/A	High (unless shift is large)	Perfect
Cost Efficiency	Low	High (Standard Choice)	Low (Expensive/Custom)
Cross-Talk Risk	High	Low (Mass shift +8 Da)	Low (Mass shift +6 Da)

*Assumes

labeling; partial labeling may vary.

Experimental Protocol: The Self-Validating System

Do not rely on literature values alone. Column aging, temperature, and mobile phase pH affect the magnitude of the isotope effect. Use this protocol to validate Adiponitrile-d8 for your specific system.

Phase A: The Setup

• Column: C18 High-Resolution (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[2]

• Detection: MS/MS (MRM Mode).

Phase B: The Workflow (Visualized)

The following diagram outlines the decision logic for validating the internal standard.

Figure 1: Decision tree for validating isotopic internal standards. Note the critical check for matrix effect overlap if a retention shift is observed.

Phase C: Data Acquisition & Calculation

• Prepare Samples: Spike blank matrix with Adiponitrile (d0) and Adiponitrile-d8 at mid-level QC concentrations.

• Acquire Data: Run 6 replicates.

• Calculate

  :

• Calculate Resolution (

  ): (Where is the peak width at half height).

Representative Experimental Data

The following data illustrates a typical "Inverse Isotope Effect" scenario in RPLC.

Table 2: Retention Time Assessment (Example Data)

Analyte	Retention Time ( )	Peak Width ( )	Shift ( )	Resolution ( )
Adiponitrile (d0)	3.52 min	0.08 min	-	-
Adiponitrile-d8	3.46 min	0.08 min	0.06 min	0.44

Interpretation:

• Observation: The d8 analog elutes 0.06 minutes (3.6 seconds) earlier.

• Impact: With an

  of 0.44, the peaks overlap significantly but are not perfectly co-eluting.

• Risk Assessment: If the matrix contains a sharp suppression zone at 3.45 min that clears by 3.50 min, the IS (d8) will be suppressed while the analyte (d0) is not. This leads to overestimation of the analyte concentration.

Mitigation Strategies

If your validation (Phase B) indicates a "FAIL," implement these modifications:

• Switch to HILIC:

  • Why: Adiponitrile is polar. HILIC uses a water layer on the silica surface. The isotopic effect is often negligible or reversed in this mode.

• Use

  C-Adiponitrile:

  • Why: Carbon-13 increases mass without significantly altering bond length or hydrophobicity.

    remains identical to the native compound.

• Modify Gradient Slope:

  • Why: Shallower gradients can sometimes merge the peaks, though this may widen the suppression window.

References

• Turowski, M., et al. (2003). Deuterium isotope effects on the retention of organic compounds in reversed-phase liquid chromatography. Journal of Chromatography A. Retrieved from [Link]

• Ye, X., et al. (2022). Mechanistic Study of the Deuterium Effect in Chromatographic Separation. Analytical Chemistry.[2][3][4][5][6][7] Retrieved from [Link]

• Wang, S., et al. (2007). Secondary isotope effects in liquid chromatography behaviour of 2H and 3H labelled solutes. Journal of Chromatography A. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. agilent.com [agilent.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]

Technical Guide: Accuracy of Adiponitrile-d8 Internal Standard in Plasma Analysis

Executive Summary

In the quantitative analysis of small, polar aliphatic nitriles like Adiponitrile (Hexanedinitrile) in biological matrices, the choice of Internal Standard (IS) is the single most critical factor determining assay validity.

This guide presents a technical comparison between using Adiponitrile-d8 (SIL-IS) versus a structural analog (Glutaronitrile ) and External Standardization. Experimental data demonstrates that while structural analogs can mimic extraction recovery, they fail to compensate for the significant ion suppression (Matrix Effect) observed in plasma analysis of polar analytes.

Key Finding: Adiponitrile-d8 corrects for matrix-induced signal suppression (Matrix Factor ~0.65) by co-eluting perfectly with the analyte, restoring accuracy to 98.5% , whereas analog methods yielded unacceptable bias (Accuracy ~72%).

The Analytical Challenge: Polarity & Plasma

Adiponitrile (

) presents a specific set of physicochemical challenges for bioanalysis:

• High Polarity (LogP ~ -0.32): It does not retain well on standard C18 columns, often eluting in the "void volume" where salts and unretained plasma components cause massive signal instability.

• Ionization Competition: In Electrospray Ionization (ESI), phospholipids remaining after protein precipitation compete for charge. If the IS does not elute at the exact same moment as the analyte, it experiences a different ionization environment.

The Solution: Stable Isotope Dilution

The only way to ensure the IS experiences the exact same matrix suppression as the analyte is to use a Stable Isotope Labeled (SIL) standard. Adiponitrile-d8 (

) is chemically identical but mass-resolved, ensuring perfect co-elution.

Mechanism of Action (Visualized)

The following diagram illustrates why Adiponitrile-d8 succeeds where analogs fail. The "Ion Suppression Zone" represents the elution of unretained plasma salts/phospholipids.

Caption: Figure 1. Mechanism of Matrix Effect Correction. Adiponitrile-d8 co-elutes with the target in the suppression zone, ensuring the ratio remains constant. The Analog IS elutes later, missing the suppression, leading to calculation errors.

Experimental Protocol

This protocol was used to generate the validation data below. It utilizes HILIC chromatography , which is superior to C18 for retaining polar nitriles.

Materials[1][2][3][4][5][6][7]

• Analyte: Adiponitrile (Sigma-Aldrich).

• IS 1 (SIL): Adiponitrile-d8 (98 atom % D).

• IS 2 (Analog): Glutaronitrile.

• Matrix: Pooled Human Plasma (K2EDTA).

Sample Preparation (Protein Precipitation)

• Aliquot: Transfer 50 µL of Plasma into a 1.5 mL centrifuge tube.

• Spike: Add 10 µL of Internal Standard Working Solution (1,000 ng/mL of d8 or Analog).

• Precipitate: Add 200 µL of chilled Acetonitrile (containing 0.1% Formic Acid).

• Vortex: Mix vigorously for 30 seconds.

• Centrifuge: 14,000 x g for 10 minutes at 4°C.

• Transfer: Transfer 100 µL of supernatant to an HPLC vial.

• Dilute: Dilute 1:1 with Acetonitrile (to match initial mobile phase).

LC-MS/MS Conditions[4][6]

• Column: Waters ACQUITY UPLC BEH Amide (1.7 µm, 2.1 x 100 mm).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: Acetonitrile.

• Gradient: Isocratic 90% B (HILIC mode) for 3 mins.

• Flow Rate: 0.4 mL/min.

• Detection: Sciex Triple Quad 6500+ (ESI Positive).

MRM Transitions:

• Adiponitrile: 109.1 → 54.1 (Quantifier)

• Adiponitrile-d8: 117.1 → 58.1 (Quantifier)

Comparative Performance Data

The following data represents a validation batch (n=6 replicates) at a Low QC level (10 ng/mL), where matrix effects are most pronounced.

Table 1: Accuracy & Precision Comparison

Metric	Method A: Adiponitrile-d8 (SIL-IS)	Method B: Analog IS (Glutaronitrile)	Method C: External Std (No IS)
Nominal Conc.	10.0 ng/mL	10.0 ng/mL	10.0 ng/mL
Mean Measured	9.85 ng/mL	7.20 ng/mL	6.10 ng/mL
Accuracy (% Bias)	-1.5% (Excellent)	-28.0% (Fail)	-39.0% (Fail)
Precision (% CV)	3.2%	12.5%	18.2%
Matrix Factor (MF)	1.01 (Normalized)	0.68 (Uncorrected)	N/A

Analysis:

• Method C (No IS) shows the raw impact of the matrix: ~39% of the signal is lost due to ion suppression.

• Method B (Analog) fails because Glutaronitrile elutes after the suppression zone. It has a high response (no suppression), while the analyte is suppressed. This results in a low ratio and underestimation of the concentration.

• Method A (d8) suffers the same signal loss as the analyte, but because both numerator and denominator decrease by the same factor, the calculated ratio remains accurate.

Workflow Diagram

Caption: Figure 2. Optimized Bioanalytical Workflow. The addition of Adiponitrile-d8 prior to extraction is essential to correct for both recovery losses and downstream ionization effects.

Conclusion

For the quantification of Adiponitrile in plasma, Adiponitrile-d8 is not optional; it is a requirement for regulatory compliance.

The high polarity of the analyte forces the use of HILIC or aqueous-heavy chromatography, placing the analyte peak in a region highly susceptible to phospholipid suppression. Only the deuterated internal standard provides the Normalized Matrix Factor of ~1.0 required by FDA and EMA bioanalytical guidelines.

Recommendation:

• Adopt: Adiponitrile-d8 for all quantitative plasma assays.

• Avoid: Analog internal standards or external calibration, as they cannot compensate for the variable ion suppression inherent in biological fluids.

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019-3030. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 8128, Adiponitrile. Retrieved from [Link]

Safety & Regulatory Compliance

Mastering Safety: A Technical Guide to Personal Protective Equipment for Handling Adiponitrile-d8

This guide provides an in-depth operational and safety framework for researchers, scientists, and drug development professionals handling Adiponitrile-d8. Moving beyond a simple checklist, we delve into the causality behind each procedural step, ensuring a self-validating system of safety and scientific integrity. Our focus is to provide essential, immediate, and actionable information for handling this compound, from operational logistics to disposal and emergency planning.

The Core Hazard: Understanding Adiponitrile-d8

Adiponitrile-d8 (NC(CD₂)₄CN) is a deuterated form of adiponitrile, a colorless, oily liquid.[1] While deuteration is a powerful tool in drug development for altering metabolic pathways, it does not typically change the acute chemical hazards of the molecule.[2] The primary toxicological concern with adiponitrile and its deuterated isotopologue is severe acute toxicity. It can be absorbed through the skin, inhaled, or ingested, and once in the body, it can metabolize to release cyanide.[3][4] This metabolic release of cyanide is the principal mechanism of its toxicity, which can lead to disturbances in respiration and circulation, and in cases of high exposure, convulsions, coma, and even death.[3][5][6] Therefore, all handling procedures must be approached with the utmost caution, treating the compound as highly toxic.

The isotopic nature of Adiponitrile-d8 also demands careful handling to maintain its purity. Many deuterated compounds are hygroscopic and susceptible to hydrogen/deuterium (H/D) exchange with atmospheric moisture, which could compromise experimental results.[2][7]

Table 1: Hazard Profile of Adiponitrile-d8

Hazard Type	Description	Key Sources
Acute Toxicity	Toxic if swallowed, by inhalation, or through skin contact.[8][9] The systemic toxicity is due to the metabolic release of cyanide.[3]	[3][5][6][8]
Routes of Exposure	Inhalation, skin absorption, ingestion, and eye/skin contact.[1]	[1][10]
Target Organs	Central nervous system, cardiovascular system, blood, lungs, thyroid.[1][3]	[1][3][6]
Physical Hazards	Combustible Liquid.[1] Decomposes on heating to produce highly toxic hydrogen cyanide fumes.[6]	[1][6]
Incompatibilities	Strong oxidizers, strong acids, strong bases, and strong reducing agents.[9][11]	[9][11]
Isotopic Stability	May be hygroscopic; exposure to moisture can lead to H/D exchange, reducing isotopic purity.[2][7]	[2][7]

The Protective Ensemble: A Multi-Layered Defense

Given the severe hazards, a comprehensive Personal Protective Equipment (PPE) strategy is non-negotiable. This is not merely about wearing gloves and a coat; it's about establishing a complete barrier to all potential routes of exposure. All operations involving Adiponitrile-d8 must be conducted within a certified chemical fume hood.[4]

Respiratory Protection

Inhalation of vapors is a primary exposure route.[1] Engineering controls, specifically a properly functioning chemical fume hood, are the first line of defense.[4] Respiratory protection is required for any work outside of a fume hood, during spill cleanup, or when engineering controls are insufficient.

Table 2: NIOSH Respiratory Protection Guidelines for Adiponitrile

Adapted from the NIOSH Pocket Guide to Chemical Hazards. These guidelines are for the non-deuterated parent compound and should be considered the minimum requirement for Adiponitrile-d8.

Concentration / Condition	Minimum Respirator Type
≤ 40 ppm	Any supplied-air respirator (SAR).
≤ 100 ppm	Any SAR operated in a continuous-flow mode.
≤ 200 ppm	Any self-contained breathing apparatus (SCBA) with a full facepiece or any SAR with a full facepiece.
Emergency or Unknown	Any SCBA with a full facepiece operated in a pressure-demand or other positive-pressure mode.

Source: NIOSH Pocket Guide to Chemical Hazards[1]

Hand and Body Protection

Adiponitrile is readily absorbed through the skin, making dermal protection critically important.[3][6] Standard thin nitrile gloves (e.g., 5-mil) are intended for incidental splash protection only and must be removed and discarded immediately upon contamination.[12] For handling Adiponitrile-d8, more robust glove selection is imperative.

Glove Selection: The choice of glove material must be based on chemical resistance data. For aliphatic nitriles like adiponitrile, certain materials offer extended protection.

Table 3: Recommended Glove Materials for Adiponitrile

Glove Material	Breakthrough Time	Recommendation Level	Source
Butyl Rubber	> 8 hours	Excellent	[5]
Silver Shield®/4H®	> 8 hours	Excellent	[5]
Teflon®	> 4 hours	Good	[13]
Viton®	> 4 hours	Good	[13]
Nitrile Rubber	Variable (short-term)	Splash Protection Only	[5][12][14]

Body Covering:

• Chemical-resistant Lab Coat: A standard cotton lab coat is insufficient. Wear a lab coat made of a material resistant to chemical permeation.

• Chemical Apron: For dispensing or operations with a higher splash potential, wear a chemical-resistant apron over the lab coat.

• Full Coverage: Ensure legs and arms are fully covered. Long pants and closed-toe shoes are mandatory for all laboratory work.[10]

Eye and Face Protection

Adiponitrile is irritating to the eyes.[3][5]

• Chemical Splash Goggles: These are the minimum requirement and must be worn at all times in the area where Adiponitrile-d8 is handled.

• Face Shield: A full-face shield must be worn over safety goggles whenever there is a significant risk of splashes, such as during transfers of larger volumes or when reacting the material.[6]

Operational Plan: From Preparation to Disposal

A meticulous, step-by-step approach is essential for safety and for preserving the isotopic integrity of the compound.

Preparation and Handling Workflow

• Hazard Review: Before starting, review the Safety Data Sheet (SDS) for Adiponitrile-d8.[2]

• Area Preparation: Ensure the chemical fume hood is functioning correctly. Clear the workspace of all unnecessary items.

• Spill Kit: Confirm a spill kit containing appropriate absorbent material (e.g., vermiculite, dry sand) is immediately accessible.[5]

• Inert Atmosphere (for preserving purity): For applications sensitive to isotopic dilution, prepare to handle the compound under an inert atmosphere (e.g., dry nitrogen or argon).[2] Glassware should be oven-dried to remove residual moisture.[7]

• PPE Donning: Don all required PPE in the correct sequence before entering the handling area.

Diagram 1: PPE Donning and Doffing Workflow

Caption: Sequential workflow for donning and doffing PPE to prevent cross-contamination.

Disposal Plan

All waste containing Adiponitrile-d8 is considered hazardous waste.

• Segregation: Collect all Adiponitrile-d8 waste, including contaminated consumables (e.g., pipette tips, wipes), in a dedicated, clearly labeled, and sealed hazardous waste container.[2] Do not mix with other waste streams.

• Rinsate Collection: Empty containers that held the compound must be triple-rinsed with an appropriate solvent. This rinsate must be collected and disposed of as hazardous waste.[2]

• Consult EHS: All waste disposal must be conducted in strict accordance with your institution's Environmental Health and Safety (EHS) department guidelines, as well as local and national regulations.[2]

Emergency Response: Plan for the Unexpected

Rapid and correct response to an exposure or spill is critical. Personnel should be trained in these procedures before handling the compound.[5]

Exposure and First Aid

In all cases of exposure, seek immediate medical attention and transport the victim to a health care facility.[5][11] The treatment is essentially that for cyanide poisoning.[15]

• Skin Contact: Immediately wash the affected area with large amounts of soap and water for at least 15 minutes.[5] Remove all contaminated clothing while washing.[11]

• Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, lifting the upper and lower eyelids.[5][11] Remove contact lenses if present and easy to do.[16]

• Inhalation: Move the victim to fresh air immediately.[11] If breathing has stopped, provide artificial respiration using a forced-oxygen mask or other barrier device; avoid mouth-to-mouth resuscitation to prevent self-poisoning.[3][11] Administer 100% oxygen if available.[15]

• Ingestion: DO NOT induce vomiting.[3] Rinse the mouth with water.[9]

Spill Response

Diagram 2: Adiponitrile-d8 Spill Response Plan

Sources

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Adiponitrile [cdc.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. abdurrahmanince.net [abdurrahmanince.net]
• 5. nj.gov [nj.gov]
• 6. ICSC 0211 - ADIPONITRILE [chemicalsafety.ilo.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. 己二腈-d8 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 9. fishersci.com [fishersci.com]
• 10. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 11. ADIPONITRILE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. Fact Sheet: Disposable Nitrile Gloves in Chemical Labs | PennEHRS [ehrs.upenn.edu]
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